Cas no 89021-26-1 (Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester)

• Product Name: Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester
• CAS No: 89021-26-1
• MF: C₁₁H₂₁O₄P
• MW: 248.255804777145
• CID: 615681
• PubChem ID: 71321493
• Update Time: 2025-04-19

Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester
• 1-di(propan-2-yloxy)phosphorylpent-1-en-3-one
• DTXSID80751301
• 89021-26-1
• Dipropan-2-yl (3-oxopent-1-en-1-yl)phosphonate

• Inchi： 1S/C11H21O4P/c1-6-11(12)7-8-16(13,14-9(2)3)15-10(4)5/h7-10H,6H2,1-5H3
• InChI Key： DAMYMONOMZSTNA-UHFFFAOYSA-N
• SMILES： P(C=CC(CC)=O)(=O)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 248.11774614g/mol
• Monoisotopic Mass: 248.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 62.41000
• LogP: 3.52230